Cas no 2445785-72-6 (2-4-(3-amino-2-hydroxypropoxy)phenylacetic acid hydrochloride)

• Product Name: 2-4-(3-amino-2-hydroxypropoxy)phenylacetic acid hydrochloride
• CAS No: 2445785-72-6
• MF: C₁₁H₁₆ClNO₄
• MW: 261.702042579651
• MDL: MFCD32692097
• CID: 5668521
• PubChem ID: 154853007
• Update Time: 2025-05-25

2-4-(3-amino-2-hydroxypropoxy)phenylacetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4456832176
• 2-[4-(3-Amino-2-hydroxypropoxy)phenyl]acetic acid;hydrochloride
• 2-[4-(3-amino-2-hydroxypropoxy)phenyl]acetic acid hydrochloride
• EN300-26959267
• 2445785-72-6
• 2-4-(3-amino-2-hydroxypropoxy)phenylacetic acid hydrochloride

• MDL： MFCD32692097
• Inchi： 1S/C11H15NO4.ClH/c12-6-9(13)7-16-10-3-1-8(2-4-10)5-11(14)15;/h1-4,9,13H,5-7,12H2,(H,14,15);1H
• InChI Key： XDFRQLPVKDUCRX-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(CC(=O)O)=CC=1)CC(CN)O

Computed Properties

• Exact Mass: 261.0767857g/mol
• Monoisotopic Mass: 261.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.8Ų

Additional information on 2-4-(3-amino-2-hydroxypropoxy)phenylacetic acid hydrochloride

2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride: A Comprehensive Overview

2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride, with the CAS number 2445785-72-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group with a hydroxyl-amino propoxy substituent, making it a promising candidate for various applications in drug development and material science.

The molecular structure of 2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride is notable for its functional groups, including the hydroxyl (-OH), amino (-NH₂), and propoxy (-OCH₂CH₂-) groups. These groups contribute to the compound's reactivity and versatility in chemical reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, particularly in the context of drug delivery systems and enzyme inhibitors.

One of the most recent advancements involving this compound is its application in the development of targeted drug delivery systems. Researchers have explored the use of 2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride as a building block for creating biocompatible polymers. These polymers exhibit excellent biodegradability and can be tailored to release drugs at specific rates, making them ideal for controlled-release applications.

In addition to its role in materials science, this compound has shown promise in pharmacological research. Studies have demonstrated that derivatives of 2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride can inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride involves a multi-step process that includes nucleophilic substitution and acid-base reactions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale production. These improvements are particularly important for its application in pharmaceuticals, where high-quality raw materials are essential.

From an environmental perspective, the biodegradability of 2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride has been a topic of interest. Studies indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint. This property is advantageous for its use in sustainable chemical processes and green chemistry initiatives.

In conclusion, 2-4-(3-Amino-2-Hydroxypropoxy)Phenylacetic Acid Hydrochloride, with CAS number 2445785-72-6, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application, positions it as a valuable tool in both academic research and industrial development.